Cas no 1214358-14-1 (1-(Difluoromethoxy)-3-(difluoromethyl)benzene)

• Product Name: 1-(Difluoromethoxy)-3-(difluoromethyl)benzene
• CAS No: 1214358-14-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD14698575
• CID: 4986254
• PubChem ID: 46311708
• Update Time: 2025-07-18

1-(Difluoromethoxy)-3-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)-3-(difluoromethyl)benzene
• SY265993
• 1-(Difluoromethoxy)-3-(difluoromethyl)benzene

• MDL： MFCD14698575
• Inchi： 1S/C8H6F4O/c9-7(10)5-2-1-3-6(4-5)13-8(11)12/h1-4,7-8H
• InChI Key： ZZSHYNULOYSRII-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC(F)F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Difluoromethoxy)-3-(difluoromethyl)benzene

Recent Advances in the Study of 1-(Difluoromethoxy)-3-(difluoromethyl)benzene (CAS: 1214358-14-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(Difluoromethoxy)-3-(difluoromethyl)benzene (CAS: 1214358-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-(Difluoromethoxy)-3-(difluoromethyl)benzene as a versatile intermediate in the synthesis of fluorinated aromatic compounds. Fluorination is a critical strategy in medicinal chemistry, as it can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of difluoromethoxy and difluoromethyl groups in this compound makes it particularly valuable for the development of novel pharmaceuticals targeting a range of diseases, including central nervous system disorders and inflammatory conditions.

One of the key advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(Difluoromethoxy)-3-(difluoromethyl)benzene exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative pathways. The researchers utilized computational modeling and in vitro assays to elucidate the binding mechanisms, revealing that the fluorinated groups play a crucial role in stabilizing interactions with the target proteins.

In addition to its therapeutic potential, the compound has also been investigated for its utility in agrochemical research. A recent report in ACS Agricultural Science & Technology highlighted its use as a precursor for the development of next-generation pesticides. The difluoromethoxy moiety was found to enhance the lipophilicity and environmental stability of these agrochemicals, offering a promising solution for crop protection with reduced ecological impact.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-(Difluoromethoxy)-3-(difluoromethyl)benzene. Researchers are actively exploring greener synthetic routes to minimize the use of hazardous reagents and improve yield. Recent work in Organic Process Research & Development has proposed a catalytic fluorination method that significantly reduces waste generation while maintaining high efficiency.

In conclusion, 1-(Difluoromethoxy)-3-(difluoromethyl)benzene (CAS: 1214358-14-1) represents a compelling area of research with broad applications in drug discovery and agrochemical innovation. Ongoing studies are expected to further elucidate its mechanistic insights and expand its utility in diverse therapeutic and industrial contexts. The integration of computational and experimental approaches will be pivotal in unlocking the full potential of this fluorinated aromatic compound.